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Compound of Interest

Compound Name: 2-Iodo-5-(m-tolyl)oxazole

Cat. No.: B15328960 Get Quote

Essential Safety and Handling Guide for 2-Iodo-
5-(m-tolyl)oxazole
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Iodo-5-(m-tolyl)oxazole. The following procedures

are based on best practices for handling similar chemical compounds, given the absence of a

specific Safety Data Sheet (SDS) for this particular substance. It is imperative to handle this

compound with caution in a well-ventilated laboratory setting.

Hazard Assessment and Personal Protective
Equipment (PPE)
While specific quantitative data for 2-Iodo-5-(m-tolyl)oxazole is not available, related iodo-

and oxazole-containing compounds exhibit hazards including acute oral toxicity, skin irritation,

serious eye irritation, and respiratory tract irritation.[1][2] Therefore, a comprehensive approach

to personal protection is mandatory.

Recommended Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles that meet ANSI standard Z87.1-2003 are

required at all times.[3] For operations with a higher risk of splashing, a face shield should be

worn in addition to safety goggles.[3][4]
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Hand Protection: Chemically resistant gloves are essential. Nitrile or neoprene gloves are

preferred for incidental contact.[5] For extended contact or handling of significant quantities,

consider double-gloving or using gloves with higher chemical resistance.[4][5] Always inspect

gloves before use and replace them immediately if contaminated or damaged.[6]

Body Protection: A flame-resistant lab coat is required.[3][5] For procedures with a high risk

of splashing, a chemical-resistant apron over the lab coat is recommended.[5] Ensure

clothing covers all exposed skin, including long pants and closed-toe shoes.[3][6]

Respiratory Protection: All handling of 2-Iodo-5-(m-tolyl)oxazole should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[3] If dusts are generated,

respiratory protection may be required. Respirators should only be used as part of a

comprehensive respiratory protection program.[5]

Quantitative Data for Structurally Similar
Compounds
The following table summarizes key hazard information for compounds with structural

similarities to 2-Iodo-5-(m-tolyl)oxazole. This data should be used as a conservative guide for

risk assessment.
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Hazard
Classification

GHS Category
Precautionary
Statement

Source

Acute toxicity, oral Category 4
H302: Harmful if

swallowed
[1][2]

Skin

corrosion/irritation
Category 2

H315: Causes skin

irritation
[1][2][7]

Serious eye

damage/eye irritation
Category 2A

H319: Causes serious

eye irritation
[1][2][7]

Specific target organ

toxicity, single

exposure (Respiratory

tract irritation)

Category 3
H335: May cause

respiratory irritation
[1][2][7]

Long-term (chronic)

aquatic hazard
Category 4

H413: May cause long

lasting harmful effects

to aquatic life

Experimental Workflow and Safety Protocols
The following diagram outlines the standard operational workflow for handling 2-Iodo-5-(m-
tolyl)oxazole, emphasizing critical safety checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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